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Compound of Interest

Compound Name: Profenofos

Cat. No.: B10824973 Get Quote

Profenofos, a broad-spectrum organophosphate insecticide and acaricide, is a potent tool in

agricultural research and development.[1][2] However, its toxicity necessitates stringent safety

protocols to protect laboratory personnel.[3] This guide provides essential, immediate safety

and logistical information for handling Profenofos, including personal protective equipment

(PPE) specifications, step-by-step handling procedures, and disposal plans to ensure a safe

and compliant laboratory environment.

Quantitative Safety Data
Understanding the quantitative aspects of Profenofos's toxicity is critical for risk assessment

and the implementation of appropriate safety measures.
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Parameter Value Species Reference

Oral LD50 >700 mg/kg Rat [4]

Dermal LD50 >2000 mg/kg Rat [5]

Inhalation LC50 (4

hours)
5.12 mg/L air Rat [5]

Fish LC50 (96 hours) 0.08 mg/L Rainbow Trout [5]

Water Solubility 19.4 mg/L at 20°C [5]

Acceptable Daily

Intake (ADI)

0-0.03 mg/kg body

weight
[6]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory

exposure to Profenofos.

1. Hand Protection:

Gloves: Wear impervious rubber or nitrile chemical-resistant gloves.[4][7] Avoid leather,

paper, or fabric gloves as they can absorb and retain the chemical.[8] For enhanced

protection, consider wearing a light pair of disposable gloves underneath the primary gloves.

[8]

2. Body Protection:

Protective Clothing: Wear chemical-protective clothing that covers the entire body.[9] Loose-

fitting coveralls can reduce the risk of tears at the seams.[8] For tasks with a high risk of

splashing, a waterproof apron worn over coveralls is recommended.[10]

Footwear: Use chemical-resistant boots; leather or fabric footwear is not suitable.[8]

Trousers should be worn outside the boots to prevent pesticides from entering.[11]

3. Eye and Face Protection:
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Goggles and Face Shield: Chemical safety goggles and a face shield are essential,

particularly when mixing or spraying Profenofos, to protect against splashes.[8][12]

4. Respiratory Protection:

Respirator: In areas with inadequate ventilation or when dealing with aerosols or vapors, a

NIOSH/MSHA-approved self-contained breathing apparatus or an appropriate air-purifying

respirator with organic vapor cartridges is necessary.[4][12]

Experimental Protocol: Safe Handling of Profenofos
Adherence to a strict, step-by-step protocol is crucial for minimizing exposure risks during the

handling of Profenofos.

1. Preparation:

Work in a well-ventilated area, preferably under a chemical fume hood.[9][13]

Ensure an eyewash station and safety shower are readily accessible.[4]

Inspect all PPE for integrity before use.[8]

2. Handling and Use:

Avoid contact with skin, eyes, and clothing.[9]

Do not eat, drink, or smoke in the handling area.[4]

Use non-sparking tools and explosion-proof equipment, as Profenofos can be flammable.[9]

Keep the container tightly closed when not in use.[4]

3. In Case of a Spill:

Evacuate the area and ensure adequate ventilation.[4]

Wear appropriate PPE before attempting to clean up.
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For small spills, absorb the liquid with sand or another non-combustible absorbent material

and place it in a designated container for disposal.[3]

Prevent the spill from entering drains or waterways.[9]

4. Decontamination:

Thoroughly wash hands and face with soap and water after handling.[4]

Remove and wash contaminated clothing separately from other laundry before reuse.[4]

Clean all equipment used for handling Profenofos after each use.

Disposal Plan
Proper disposal of Profenofos and its containers is critical to prevent environmental

contamination.

Waste Material: Dispose of Profenofos waste at a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.[5][9] Do not discharge into sewer

systems or waterways.[9]

Containers: Triple rinse or pressure rinse empty containers.[5] The collected rinse water

should be disposed of as hazardous waste.[5] Puncture the container to make it unusable for

other purposes and dispose of it in a sanitary landfill or through a designated recycling

program, in accordance with local regulations.[5][9]

Logical Workflow for Handling Profenofos
The following diagram illustrates the key stages and decision points for the safe handling of

Profenofos, from initial preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of Profenofos.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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